Cas no 2172534-15-3 (3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylbutanoic acid)

• Product Name: 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylbutanoic acid
• CAS No: 2172534-15-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5864344
• PubChem ID: 165554275
• Update Time: 2025-05-26

3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylbutanoic acid
• 2172534-15-3
• EN300-1554606
• 3-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-3-yl}formamido)-2-methylbutanoic acid

• Inchi： 1S/C26H30N2O6/c1-15(25(30)31)16(2)28-24(29)17-11-18(33-13-17)12-27-26(32)34-14-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,15-18,23H,11-14H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： ZHUYVRVPSLEJFG-UHFFFAOYSA-N
• SMILES： O1CC(C(NC(C)C(C(=O)O)C)=O)CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylbutanoic acid

Introduction to 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylbutanoic acid (CAS No. 2172534-15-3)

3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylbutanoic acid, identified by its CAS number 2172534-15-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety linked through a methoxycarbonyl group, an amino-substituted methyloxolan ring, and a formamido side chain. Such structural complexity not only makes it a subject of academic interest but also positions it as a potential candidate for drug discovery and development.

The fluorenyl group, a prominent feature in this molecule, is widely recognized for its stability and luminescent properties. These characteristics have made fluorene derivatives valuable in various applications, including optoelectronic materials and biological probes. In the context of pharmaceuticals, the presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group is particularly noteworthy. Fmoc chemistry is extensively employed in solid-phase peptide synthesis due to its stability under basic conditions and ease of removal, making it an indispensable tool in peptide drug development.

The core structure of 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylbutanoic acid incorporates an oxolan ring, which is a five-membered heterocyclic compound containing one oxygen atom. Oxolan derivatives have been extensively studied for their biological activities, including antimicrobial and anti-inflammatory properties. The incorporation of an amino group attached to this ring further enhances the compound's potential as a pharmacophore. This amino group can participate in hydrogen bonding interactions with biological targets, thereby modulating the compound's binding affinity and specificity.

The formamido side chain in this molecule introduces additional functional diversity, allowing for interactions with various biological receptors and enzymes. Formamido groups are known to be important pharmacophoric elements in many bioactive molecules, contributing to their pharmacological effects. The presence of a methylbutanoic acid moiety at the C-terminal end of the molecule suggests potential for further derivatization, enabling the exploration of novel analogs with enhanced biological activity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have indicated that the structural features of 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylbutanoic acid may allow it to interact with proteins involved in critical cellular pathways. For instance, the fluorenyl group could potentially disrupt protein-protein interactions, while the oxolan ring and formamido side chain may engage with specific residues on target enzymes or receptors.

In light of these structural attributes, researchers have been exploring the potential applications of this compound in therapeutic contexts. Preliminary studies suggest that it may exhibit inhibitory effects on enzymes associated with inflammatory responses or metabolic disorders. The ability to modulate such pathways could make it a valuable candidate for treating conditions such as arthritis or diabetes. Additionally, the luminescent properties of the fluorenyl moiety open up possibilities for its use in diagnostic imaging techniques, where such compounds can serve as probes for visualizing biological processes at the molecular level.

The synthesis of 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylbutanoic acid presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been instrumental in constructing the intricate framework of this molecule efficiently. These advances not only facilitate access to this compound but also enable the rapid exploration of its derivatives.

The growing interest in fluorinated compounds stems from their unique electronic properties and metabolic stability. Fluorine atoms can influence both the physical chemical properties and biological activity of molecules. In 3-(...), the fluorine atom within the fluorenyl group may contribute to increased lipophilicity or resistance to enzymatic degradation, enhancing its bioavailability and duration of action. Such characteristics are highly desirable in drug candidates aiming for prolonged therapeutic effects.

As our understanding of molecular interactions continues to evolve, so does our ability to design compounds with tailored properties. The structural motifs present in 3-(...) CAS No 2172534 15 3 offer a rich scaffold for medicinal chemists to explore new therapeutic avenues. By leveraging computational tools and synthetic strategies, researchers can iteratively modify this molecule to optimize its pharmacological profile while maintaining its core structural integrity.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying promising candidates like CAS No 2172534 15 3. These algorithms can predict binding affinities and metabolic stabilities based on molecular structures, enabling researchers to prioritize compounds that are most likely to succeed in preclinical studies. Such innovations are transforming how new drugs are developed, making processes more efficient and data-driven.

In conclusion,CAS No 2172534 15 3 represents a fascinating example of how structural complexity can be leveraged to create molecules with potential therapeutic value. Its intricate design encompasses multiple pharmacophoric elements that can interact with biological targets in diverse ways. As research progresses,CAS No 2172534 15 3and its derivatives are likely to play an increasingly important role in addressing complex diseases through innovative chemical solutions.